molecular formula C24H24N4O4S B278123 N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea

N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea

Cat. No. B278123
M. Wt: 464.5 g/mol
InChI Key: JTCVOPMKPJDQRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea, also known as Furosemide, is a potent diuretic drug that has been widely used in the treatment of various medical conditions, including hypertension, edema, and congestive heart failure.

Mechanism of Action

N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea works by inhibiting the Na+/K+/2Cl- cotransporter in the thick ascending limb of the loop of Henle in the kidneys. This results in increased excretion of sodium, chloride, and water, leading to a diuretic effect. N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea also inhibits the reabsorption of calcium, magnesium, and potassium ions, which can lead to electrolyte imbalances.
Biochemical and Physiological Effects:
N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea has several biochemical and physiological effects, including diuresis, natriuresis, and kaliuresis. It can also cause hypokalemia, metabolic alkalosis, and hyperuricemia. N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea has been shown to have a direct effect on the renin-angiotensin-aldosterone system, which is involved in the regulation of blood pressure and fluid balance.

Advantages and Limitations for Lab Experiments

N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea has several advantages for lab experiments, including its potent diuretic effect, well-established mechanism of action, and availability in both oral and intravenous formulations. However, N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea also has limitations, including its potential for causing electrolyte imbalances, which can affect experimental results.

Future Directions

There are several future directions for N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea research, including investigating its potential use in the treatment of other medical conditions, such as acute kidney injury and pulmonary edema. N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea may also be investigated for its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to investigate the long-term effects of N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea use on electrolyte balance and renal function.
Conclusion:
In conclusion, N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea is a potent diuretic drug that has been widely used in the treatment of various medical conditions. Its well-established mechanism of action and availability in both oral and intravenous formulations make it a useful tool for scientific research. However, N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea also has limitations, including its potential for causing electrolyte imbalances. Further research is needed to investigate its potential use in the treatment of other medical conditions and to better understand its long-term effects.

Synthesis Methods

N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea is synthesized by reacting 4-chloro-5-sulfamoylanthranilic acid with 2-furoyl chloride, followed by reaction with piperazine and 2-methoxybenzoyl isothiocyanate. The resulting product is purified and crystallized to obtain N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea.

Scientific Research Applications

N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea has been widely used in scientific research to investigate its effects on various physiological and biochemical processes. It has been shown to have a potent diuretic effect by inhibiting the reabsorption of sodium and chloride ions in the kidneys. N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea has also been investigated for its potential use in the treatment of hypertension, congestive heart failure, and other medical conditions.

properties

Product Name

N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-methoxybenzoyl)thiourea

Molecular Formula

C24H24N4O4S

Molecular Weight

464.5 g/mol

IUPAC Name

N-[[4-[4-(furan-2-carbonyl)piperazin-1-yl]phenyl]carbamothioyl]-2-methoxybenzamide

InChI

InChI=1S/C24H24N4O4S/c1-31-20-6-3-2-5-19(20)22(29)26-24(33)25-17-8-10-18(11-9-17)27-12-14-28(15-13-27)23(30)21-7-4-16-32-21/h2-11,16H,12-15H2,1H3,(H2,25,26,29,33)

InChI Key

JTCVOPMKPJDQRN-UHFFFAOYSA-N

SMILES

COC1=CC=CC=C1C(=O)NC(=S)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CO4

Canonical SMILES

COC1=CC=CC=C1C(=O)NC(=S)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CO4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.